N-[2-(3-fluorophenyl)ethyl]-1-(1H-tetrazol-1-yl)cyclohexanecarboxamide

Specification

• Molecular Formula: C16H20FN5O
• Molecular Weight: 317.36 g/mol
• IUPAC Name: N-[2-(3-fluorophenyl)ethyl]-1-(tetrazol-1-yl)cyclohexane-1-carboxamide
• Standard InChI: InChI=1S/C16H20FN5O/c17-14-6-4-5-13(11-14)7-10-18-15(23)16(8-2-1-3-9-16)22-12-19-20-21-22/h4-6,11-12H,1-3,7-10H2,(H,18,23)
• Standard InChI Key: QVNSNMPISVJBPT-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(C(=O)NCCC2=CC(=CC=C2)F)N3C=NN=N3
• Canonical SMILES: C1CCC(CC1)(C(=O)NCCC2=CC(=CC=C2)F)N3C=NN=N3

Introduction

N-[2-(3-fluorophenyl)ethyl]-1-(1H-tetrazol-1-yl)cyclohexanecarboxamide is a synthetic compound of interest in pharmaceutical and chemical research due to its structural features, which include a fluorophenyl group, a tetrazole moiety, and a cyclohexane carboxamide backbone. These functional groups are often associated with bioactivity, including potential applications in medicinal chemistry.

Synthesis

The synthesis of N-[2-(3-fluorophenyl)ethyl]-1-(1H-tetrazol-1-yl)cyclohexanecarboxamide typically involves:

• Preparation of the Tetrazole Ring: The tetrazole moiety is synthesized through cyclization reactions involving azides and nitriles under acidic or catalytic conditions.

• Attachment of the Fluorophenyl Group: The fluorophenyl ethyl chain is introduced via alkylation or reductive amination.

• Formation of the Cyclohexanecarboxamide Backbone: The cyclohexane unit is functionalized with a carboxylic acid group, followed by amidation with the tetrazole-containing intermediate.

Biological Significance

Compounds containing tetrazole rings and fluorinated aromatic groups have been studied for their potential as:

• Antihypertensive Agents: Tetrazoles are bioisosteres of carboxylic acids and are commonly found in angiotensin receptor blockers (ARBs).

• Anticancer Properties: Fluorinated compounds often exhibit enhanced cell permeability and metabolic stability.

• Anti-inflammatory Activity: Carboxamides linked to cyclic structures have shown promise in enzyme inhibition assays.

Although specific biological data for this compound is limited, its structural components suggest potential utility in drug discovery.

Analytical Data

The compound can be characterized using the following techniques:

• Nuclear Magnetic Resonance (NMR): Provides structural confirmation through proton and carbon spectra.

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Identifies functional groups such as amides and tetrazoles.

• X-ray Crystallography: Determines precise three-dimensional structure.

Potential Applications

N-[2-(3-fluorophenyl)ethyl]-1-(1H-tetrazol-1-yl)cyclohexanecarboxamide may have applications in:

• Pharmaceutical Development: Its tetrazole ring could serve as a pharmacophore in designing inhibitors for enzymes or receptors.

• Material Science: Fluorinated compounds are often used to modify surface properties or enhance thermal stability.

• Chemical Biology: The compound could act as a probe for studying biological pathways involving fluorinated or tetrazole-containing molecules.

Limitations and Future Research

While the compound's structure suggests promising applications, further studies are needed to:

• Evaluate its pharmacokinetics and toxicity profiles.

• Conduct high-throughput screening for biological activity.

• Optimize synthesis routes for scalability and cost-effectiveness.